Cas no 1203898-18-3 (1-thia-4,8-diazaspiro[4.5]decan-3-one;hydrochloride)

• Product Name: 1-thia-4,8-diazaspiro[4.5]decan-3-one;hydrochloride
• CAS No: 1203898-18-3
• MF: C₇H₁₃ClN₂OS
• MW: 208.708919286728
• MDL: MFCD14581672
• CID: 1076308
• PubChem ID: 50853289
• Update Time: 2025-07-18

1-thia-4,8-diazaspiro[4.5]decan-3-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Thia-4,8-diazaspiro[4.5]decan-3-one hydrochloride
• 1-thia-4,8-diazaspiro[4.5]decan-3-one;hydrochloride
• EN300-128124
• CS-0453932
• SB44155
• 1203898-18-3
• AKOS005073671
• ND-0718
• MFCD14581672
• 1-Thia-4,8-diazaspiro[4.5]decan-3-onehydrochloride

• MDL： MFCD14581672
• Inchi： 1S/C7H12N2OS.ClH/c10-6-5-11-7(9-6)1-3-8-4-2-7;/h8H,1-5H2,(H,9,10);1H
• InChI Key： XSSPUQBSLMXRMC-UHFFFAOYSA-N
• SMILES： Cl.S1CC(NC21CCNCC2)=O

Computed Properties

• Exact Mass: 208.0437119g/mol
• Monoisotopic Mass: 208.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1-thia-4,8-diazaspiro[4.5]decan-3-one;hydrochloride

Professional Introduction to 1-thia-4,8-diazaspiro[4.5]decan-3-one;hydrochloride (CAS No: 1203898-18-3)

1-thia-4,8-diazaspiro[4.5]decan-3-one;hydrochloride, identified by its CAS number 1203898-18-3, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic heterocyclic derivative features a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights. The compound’s molecular architecture, comprising a sulfur-containing thia bridge and two nitrogen atoms integrated into a spirocyclic system, positions it as a promising candidate for further exploration in drug discovery and molecular recognition studies.

The structural motif of 1-thia-4,8-diazaspiro[4.5]decan-3-one;hydrochloride is characterized by its rigid spirocyclic core, which imparts stability and distinct electronic properties to the molecule. The presence of both sulfur and nitrogen atoms in close proximity suggests the possibility of multiple coordination modes and interactions with biological targets. This feature has been leveraged in recent studies to explore its binding affinity and functional interactions with various enzymes and receptors.

In the realm of medicinal chemistry, spirocyclic compounds have long been recognized for their structural versatility and potential therapeutic applications. The spirocyclic core in 1-thia-4,8-diazaspiro[4.5]decan-3-one;hydrochloride contributes to a conformationally restricted scaffold, which can enhance binding specificity and reduce metabolic liability. Recent advances in computational chemistry have enabled the rational design of such molecules by predicting their binding modes and optimizing their pharmacokinetic profiles.

One of the most compelling aspects of 1-thia-4,8-diazaspiro[4.5]decan-3-one;hydrochloride is its potential as an intermediate in the synthesis of more complex pharmacophores. The hydrochloride salt form enhances solubility and stability, making it a practical candidate for further chemical modifications and derivatization. Researchers have utilized this compound as a building block to develop novel inhibitors targeting key biological pathways involved in inflammation, cancer, and neurodegenerative diseases.

Recent studies have highlighted the inhibitory activity of derivatives of 1-thia-4,8-diazaspiro[4.5]decan-3-one;hydrochloride against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. The sulfur atom in the thia bridge has been shown to play a crucial role in modulating the electronic properties of the molecule, thereby influencing its binding affinity and selectivity. These findings underscore the importance of sulfur-containing heterocycles in medicinal chemistry and their potential therapeutic applications.

The hydrochloride salt form of 1-thia-4,8-diazaspiro[4.5]decan-3-one;hydrochloride has also been investigated for its ability to interact with biological membranes and ion channels. The spirocyclic structure provides a rigid framework that can disrupt lipid bilayer integrity or modulate ion channel gating mechanisms. This property has been explored in the development of novel agents targeting neurological disorders where membrane stability and ion flux are critical factors.

In conclusion, 1-thia-4,8-diazaspiro[4.5]decan-3-one;hydrochloride (CAS No: 1203898-18-3) represents a structurally unique compound with significant potential in pharmaceutical research. Its spirocyclic core, combined with the presence of sulfur and nitrogen atoms, offers multiple opportunities for interaction with biological targets. Recent advancements in synthetic chemistry and computational modeling have further enhanced our understanding of its mechanistic properties and pharmacological relevance. As research continues to uncover new applications for this compound, it is poised to play an important role in the development of next-generation therapeutics.